N-[2-(methylthio)phenyl]-2-[(4-nitrobenzyl)thio]acetamide

• IUPAC Name: N-(2-methylsulfanylphenyl)-2-[(4-nitrophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C16H16N2O3S2/c1-22-15-5-3-2-4-14(15)17-16(19)11-23-10-12-6-8-13(9-7-12)18(20)21/h2-9H,10-11H2,1H3,(H,17,19)
• InChI Key: NMWZBBCYTADASH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)CSCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C16H16N2O3S2
• DSSTOX Substance ID: DTXSID101169557
• Molecular Weight: 348.4 g/mol
• CAS RN: 708242-46-0

Description

N-[2-(methylthio)phenyl]-2-[(4-nitrobenzyl)thio]acetamide is a compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound, also known as MNTX, is a derivative of thioacetamide and has been found to possess several interesting properties that make it a promising candidate for further research.

Mechanism of Action

N-[2-(methylthio)phenyl]-2-[(4-nitrobenzyl)thio]acetamide acts as an antagonist at the mu-opioid receptor, which is involved in pain perception and addiction. By binding to this receptor, this compound blocks the effects of opioids such as morphine and heroin, which are commonly used for pain relief and can be addictive. This compound has also been found to inhibit the release of pro-inflammatory cytokines, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce pain sensitivity in animal models, suggesting that it may be useful for the treatment of pain. This compound has also been found to reduce the rewarding effects of opioids, which may make it a useful compound for the treatment of addiction. Additionally, this compound has been found to have anti-inflammatory effects, which may make it useful for the treatment of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-(methylthio)phenyl]-2-[(4-nitrobenzyl)thio]acetamide is that it has been shown to have good bioavailability, meaning that it can be easily absorbed by the body. This makes it a promising candidate for further research. However, one limitation of this compound is that it has a relatively short half-life, meaning that it is quickly metabolized and eliminated from the body. This may limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for research on N-[2-(methylthio)phenyl]-2-[(4-nitrobenzyl)thio]acetamide. One area of interest is the development of this compound-based drugs for the treatment of pain and addiction. Another area of interest is the study of the anti-inflammatory properties of this compound, which may have applications in the treatment of inflammatory conditions such as arthritis. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of N-[2-(methylthio)phenyl]-2-[(4-nitrobenzyl)thio]acetamide involves the reaction of 2-(methylthio)aniline with 4-nitrobenzyl bromide in the presence of a base such as potassium carbonate. The resulting product is then treated with thioacetic acid to yield the final compound, this compound.

Scientific Research Applications

N-[2-(methylthio)phenyl]-2-[(4-nitrobenzyl)thio]acetamide has been found to have potential applications in the field of medicinal chemistry, particularly in the development of drugs for the treatment of pain and addiction. It has been shown to act as an antagonist at the mu-opioid receptor, which is involved in pain perception and addiction. This compound has also been found to have anti-inflammatory properties, making it a potentially useful compound for the treatment of inflammatory conditions.